Cas no 30612-17-0 (Phenol, 2-(2-benzothiazolyl)-4-methoxy-)

• Product Name: Phenol, 2-(2-benzothiazolyl)-4-methoxy-
• CAS No: 30612-17-0
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• MDL: MFCD16429123
• CID: 2821345
• PubChem ID: 136057392
• Update Time: 2025-05-19

Phenol, 2-(2-benzothiazolyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-benzothiazolyl)-4-methoxy-
• CS-0196391
• MFCD16429123
• 2-(1,3-benzothiazol-2-yl)-4-methoxyphenol
• DTXSID30705793
• 6-(1,3-Benzothiazol-2(3H)-ylidene)-4-methoxycyclohexa-2,4-dien-1-one
• 30612-17-0
• AKOS010903142
• E91134
• SCHEMBL5429408
• 2-(Benzo[d]thiazol-2-yl)-4-methoxyphenol

• MDL： MFCD16429123
• Inchi： 1S/C14H11NO2S/c1-17-9-6-7-12(16)10(8-9)14-15-11-4-2-3-5-13(11)18-14/h2-8,16H,1H3
• InChI Key： AWIQPVLXRJFXQU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C(=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 257.05104977Da
• Monoisotopic Mass: 257.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Phenol, 2-(2-benzothiazolyl)-4-methoxy-

Comprehensive Overview of Phenol, 2-(2-benzothiazolyl)-4-methoxy- (CAS No. 30612-17-0)

Phenol, 2-(2-benzothiazolyl)-4-methoxy- (CAS No. 30612-17-0) is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and industrial applications. This compound, characterized by its unique benzothiazole and methoxy phenol structure, exhibits remarkable properties that make it valuable for research and development. Its molecular formula, C₁₄H₁₁NO₂S, highlights its complex yet stable configuration, which contributes to its versatility in various chemical processes.

One of the most frequently searched topics related to Phenol, 2-(2-benzothiazolyl)-4-methoxy- is its role in UV stabilizers and photochemical applications. Researchers and industry professionals often inquire about its efficacy in protecting materials from photodegradation, a critical concern in polymer science and coatings. The compound's ability to absorb and dissipate UV radiation makes it a preferred choice for enhancing the durability of plastics, paints, and other exposed materials. This aligns with the growing demand for sustainable materials and long-lasting products in the market.

Another area of interest is the compound's potential in pharmaceutical intermediates. The benzothiazole moiety is known for its bioactive properties, and when combined with the methoxy phenol group, it opens doors to novel therapeutic applications. Recent studies have explored its derivatives for their antioxidant and anti-inflammatory effects, which are highly relevant in the context of modern drug discovery. This has led to increased searches for "Phenol, 2-(2-benzothiazolyl)-4-methoxy- uses in medicine" and "benzothiazole derivatives in healthcare," reflecting the compound's expanding relevance.

From an industrial perspective, Phenol, 2-(2-benzothiazolyl)-4-methoxy- is often discussed in the context of high-performance additives. Its compatibility with various polymers and resins makes it a sought-after ingredient for improving material properties such as thermal stability and mechanical strength. This is particularly important in industries like automotive and aerospace, where lightweight materials and advanced composites are in high demand. Searches for "chemical additives for polymer enhancement" frequently highlight this compound as a key player.

Environmental considerations are also a hot topic surrounding this compound. With the rise of green chemistry and eco-friendly manufacturing, researchers are investigating the biodegradability and environmental impact of Phenol, 2-(2-benzothiazolyl)-4-methoxy-. Questions like "Is 30612-17-0 environmentally safe?" and "sustainable alternatives to traditional stabilizers" are increasingly common, reflecting the shift toward responsible chemical usage. The compound's potential for low-toxicity applications is a promising avenue for future research.

In summary, Phenol, 2-(2-benzothiazolyl)-4-methoxy- (CAS No. 30612-17-0) is a multifaceted compound with applications spanning UV stabilization, pharmaceuticals, and industrial additives. Its unique structure and properties make it a subject of ongoing research and innovation. As industries continue to prioritize sustainability, performance, and safety, this compound is likely to remain a focal point for scientific and commercial exploration.